Cas no 1784577-25-8 (6-(fluoromethyl)-3-azabicyclo3.1.0hexane)

• Product Name: 6-(fluoromethyl)-3-azabicyclo3.1.0hexane
• CAS No: 1784577-25-8
• MF: C₆H₁₀FN
• MW: 115.148705005646
• CID: 5181755
• PubChem ID: 50988622
• Update Time: 2026-03-05

6-(fluoromethyl)-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 6-(fluoromethyl)-
• 6-(fluoromethyl)-3-azabicyclo3.1.0hexane

• Inchi： 1S/C6H10FN/c7-1-4-5-2-8-3-6(4)5/h4-6,8H,1-3H2
• InChI Key： IMMWJRVCHSZLCT-UHFFFAOYSA-N
• SMILES： C12C(C1CF)CNC2

Additional information on 6-(fluoromethyl)-3-azabicyclo3.1.0hexane

6-(Fluoromethyl)-3-Azabicyclo[3.1.0]Hexane: A Comprehensive Overview

The compound CAS No. 1784577-25-8, commonly referred to as 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane, is a structurally unique bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[3.1.0]hexane framework, which provides a rigid and compact structure, and a fluoromethyl group at the 6-position, contributing to its distinct chemical properties.

Recent studies have highlighted the potential of 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane as a building block for drug discovery, particularly in the development of bioactive molecules with enhanced stability and bioavailability. The integration of the fluoromethyl group into the bicyclic system has been shown to significantly influence the compound's electronic properties, making it a promising candidate for various applications in medicinal chemistry.

One of the most notable aspects of this compound is its synthesis, which involves a multi-step process that combines ring-forming reactions with precise functionalization techniques. Researchers have successfully employed methods such as alkylation, cycloaddition, and hydrogenation to construct the bicyclic framework, ensuring high yields and excellent stereochemical control.

The pharmacological profile of CAS No. 1784577-25-8 has been extensively studied in recent years, with findings suggesting potential applications in the treatment of neurodegenerative diseases and cancer. For instance, studies have demonstrated that this compound exhibits selective binding to certain protein targets, which could be leveraged to develop novel therapeutic agents with minimal side effects.

In terms of structural analysis, the bicyclo[3.1.0]hexane system provides a rigid platform that facilitates interactions with biological macromolecules. The fluoromethyl group at position 6 introduces additional functionality, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions critical for bioactivity.

Moreover, computational studies have revealed that 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane possesses favorable pharmacokinetic properties, including good solubility and permeability across biological membranes. These attributes make it an attractive candidate for further preclinical testing and potential clinical development.

The versatility of this compound is further evidenced by its use as an intermediate in the synthesis of more complex molecules with advanced biological activities. By modifying substituents on the bicyclic framework or incorporating additional functional groups, researchers can tailor the compound's properties to suit specific therapeutic needs.

In conclusion, CAS No. 1784577-25-8, or 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool for developing innovative treatments across various disease areas.